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Compound of Interest

4-bromo-2-chloro-1-
Compound Name:

methoxybenzene
CAS No.: 50638-47-6
Cat. No.: B041808

Get Quote

\ J

CAS Registry Number: 50638-47-6 Molecular Formula:
Molecular Weight: 221.48 g/mol [1][2]

Introduction & Structural Analysis

4-Bromo-2-chloro-1-methoxybenzene is a trisubstituted benzene derivative frequently used
as a scaffold in medicinal chemistry, particularly in Suzuki-Miyaura and Buchwald-Hartwig
cross-coupling reactions.[1] Its structural integrity is defined by the specific arrangement of
three substituents: a methoxy group at position 1, a chlorine atom at position 2, and a bromine
atom at position 4.[1]

Isomer Disambiguation (Critical)

A common error in database retrieval involves confusing this molecule with its isomer, 2-bromo-
4-chloroanisole (CAS 60633-25-2).[1] The distinction is vital as the reactivity profiles of the C-Br
and C-Cl bonds differ significantly based on their positions relative to the electron-donating
methoxy group.[1]
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» Target Molecule (CAS 50638-47-6): Br at para (4), Cl at ortho (2).[1]

e Isomer (CAS 60633-25-2): Br at ortho (2), Cl at para (4).[1]

Analytical Workflow

The following directed graph outlines the logical flow for confirming the identity of this
compound during synthesis or procurement.
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Figure 1: Analytical decision matrix for validating 4-bromo-2-chloro-1-methoxybenzene.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][4][5][6]

The

H-NMR spectrum is the definitive method for distinguishing the 2-chloro-4-bromo substitution
pattern from other isomers.[1] The spectrum exhibits a characteristic ABC-like aromatic system
(specifically an AMX system due to large chemical shift differences).[1]

Predicted H-NMR Data (400 MHz, CDCI )
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. Coupling
Proton Sl o Constant ( Assignment
o Multiplicity )
Position Logic
» Ppm)
, H2)
Characteristic
-OCH 3.88 Singlet (s) - methoxy
resonance.
Ortho to -OMe
H-6 6.75 - 6.85 Doublet (d) (shielded by
EDG).[1]
Doublet of Meta to -OMe,
H-5 7.30-7.35 ,
Doublets (dd) Ortho to -Br.
Meta to H-5.[1]
Most deshielded
H-3 7.50 - 7.55 Doublet (d)

(between Cl and
Br).[1]

Mechanistic Interpretation of Coupling

e H-6 (Ortho to OMe): Appears most upfield (lower ppm) due to the strong electron-donating
resonance effect of the oxygen lone pairs into the ring.[1]

e H-3 (Between Halogens): This proton is isolated between the Chlorine (pos 2) and Bromine
(pos 4).[1] It shows only a small meta-coupling (

Hz) to H-5.[1] It appears most downfield due to the combined inductive withdrawing effects of
the adjacent halogens.[1]

e H-5: This proton couples strongly with its ortho neighbor H-6 (

Hz) and weakly with its meta neighbor H-3 (

Hz), resulting in a "doublet of doublets" (dd).[1]

C-NMR Summary (100 MHz, CDCI )
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Expect 7 distinct carbon signals:

Methoxy Carbon: ~56.2 ppm.[1]

C-1 (C-0): ~154.0 ppm (Deshielded ipso carbon).[1]

C-2 (C-Cl): ~123.0 ppm.[1][3]

C-4 (C-Br): ~112.5 ppm.[1]

Aromatic CH: Three signals in the 113-135 ppm range.[1][3]

Mass Spectrometry: The Isotope Signature

For halogenated compounds, the mass spectrum provides a self-validating "fingerprint” through
isotopic abundance.[1] 4-Bromo-2-chloro-1-methoxybenzene contains one Bromine and one
Chlorine, creating a distinct M, M+2, M+4 pattern.[1]

Isotope Abundance Logic

e Chlorine:
Cl:
Cl
3:1[1]

e Bromine:
Br:
Br
1:1[1]

Calculated lon Pattern (m/z)

The molecular ion (

) cluster will appear at m/z 220, 222, and 224 with the following approximate intensity ratios:
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Peak

Composition

Mass (amu) Relative Intensity

Br

Cl

219.9 3 (Base)

M+2

Mixed (
Br

Cl+

Br

cl)

221.9 4

M+4

Br

Cl

223.9 1

Diagnostic Rule: If you observe a 3:4:1 ratio in the molecular ion cluster, the presence of

exactly one Br and one Cl is confirmed.[1]
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Figure 2: Mass spectral fragmentation logic for the Br/Cl isotope cluster.

Infrared (IR) Spectroscopy[1]

IR data is useful for quick identification of functional groups, particularly the ether linkage and
aryl-halide bonds.[1]

e C-O Stretching (Ether): Strong bands at 1250-1260 cm

(asymmetric) and 1040 cm
(symmetric).[1] This confirms the anisole core.[1]
e Aromatic C-H: Weak stretches >3000 cm
and characteristic out-of-plane bending in the fingerprint region (800—-900 cm
) indicative of 1,2,4-substitution.[1]

e C-Cl/ C-Br: Strong absorptions in the fingerprint region, typically 600—-800 cm
1]

Experimental Protocols
NMR Sample Preparation
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To ensure high-resolution data comparable to literature values:
e Solvent: Use Chloroform-d (CDCI

, 99.8% D) with 0.03% TMS (Tetramethylsilane) as an internal standard.[1]

o Concentration: Dissolve 10-15 mg of the solid sample in 0.6 mL of solvent.

o Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube
to remove inorganic salts (common if synthesized via alkylation).[1]

Physical Properties Verification
Before spectroscopy, verify the physical state.[1]
o Appearance: White to off-white crystalline solid.[1]

e Melting Point:68.5 — 70.5 °C.[1]

o Note: If your sample is a liquid at room temperature, you likely have the isomer (2-bromo-
4-chloroanisole) or significant impurities.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Bromo-4-chloroanisole | C7TH6BrCIO | CID 521935 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 4-Bromo-2-chloro-1-methoxybenzene | Sigma-Aldrich [sigmaaldrich.com]

3. 4-Bromo-2-fluoroanisole (2357-52-0) 1H NMR spectrum [chemicalbook.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: 4-
Bromo-2-chloro-1-methoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041808/docs#comprehensive-spectroscopic-
characterization-4-bromo-2-chloro-1-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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